Cas no 2166840-53-3 (4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole)

• Product Name: 4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole
• CAS No: 2166840-53-3
• MF: C₆H₇Br₂N₃
• MW: 280.947879076004
• CID: 5890395
• PubChem ID: 165792887
• Update Time: 2025-11-01

4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole
• 2166840-53-3
• EN300-1277860

• Inchi： 1S/C6H7Br2N3/c7-3-5-6(8)9-10-11(5)4-1-2-4/h4H,1-3H2
• InChI Key： IKGYNLJSJAUYKW-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=NN1C1CC1)Br

Computed Properties

• Exact Mass: 280.89862g/mol
• Monoisotopic Mass: 278.90067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole

Research Briefing on 4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole (CAS: 2166840-53-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-bromo-5-(bromomethyl)-1-cyclopropyl-1H-1,2,3-triazole (CAS: 2166840-53-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies highlight the compound's role as a bifunctional alkylating agent, enabling selective modifications of biomolecules. A 2023 Journal of Medicinal Chemistry publication demonstrated its efficacy in covalent inhibitor design, where the bromomethyl group facilitated targeted protein binding (DOI: 10.1021/acs.jmedchem.3c00512). The cyclopropyl moiety was found to enhance metabolic stability in lead compounds, addressing a critical challenge in drug development.

Innovative synthetic approaches have been developed to optimize the production of 2166840-53-3. A copper-catalyzed cycloaddition method reported in Organic Letters (2024, DOI: 10.1021/acs.orglett.4c00031) achieved 89% yield with improved purity, addressing previous limitations in large-scale synthesis. This advancement supports its growing use in high-throughput screening libraries.

Emerging applications include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, where the triazole core serves as a crucial linker. Research from the University of Cambridge (2024, Chemical Science) demonstrated successful degradation of oncogenic proteins using derivatives of 2166840-53-3, showing promise for cancer therapeutics.

Safety and toxicity profiling remains an active area of investigation. Preliminary data from Toxicology Reports (2023) indicate moderate reactivity with glutathione, suggesting the need for structural optimization in certain applications. However, its selectivity profile makes it particularly valuable for targeted therapies.

The compound's dual functionality (bromine and bromomethyl groups) enables diverse conjugation chemistry, as evidenced by its increasing use in antibody-drug conjugates (ADCs). A recent patent (WO2023187543) describes novel ADC platforms utilizing 2166840-53-3 derivatives for enhanced payload delivery.

Future research directions include exploring its potential in covalent fragment-based drug discovery and as a building block for novel heterocyclic systems. The compound's unique combination of stability and reactivity positions it as a valuable tool in modern drug discovery pipelines.